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Compound of Interest

Compound Name: 2-Phenylacetoacetonitrile

Cat. No.: B1142382 Get Quote

An In-depth Technical Guide to the Material Safety Data Sheet for 2-Phenylacetoacetonitrile

Substance Identification
2-Phenylacetoacetonitrile, also known as α-acetylphenylacetonitrile (APAAN), is an organic

compound utilized as a precursor and analytical reference standard in the synthesis of various

substances, including amphetamines.[1] Its chemical structure features a phenyl group and an

acetyl group attached to the same carbon as a nitrile. Due to its applications, it is classified as

a List I chemical by the Drug Enforcement Administration (DEA), indicating its use in the illicit

manufacture of controlled substances.[2]

Identifier Value

Chemical Name 2-Phenylacetoacetonitrile

Synonyms
α-acetyl-benzeneacetonitrile, APAAN, Alpha-

Phenylacetoacetonitrile[3][4]

CAS Number 4468-48-8[4]

Molecular Formula C10H9NO[5][6]

Molecular Weight 159.18 g/mol [5][7]

EC Number 224-737-4[4][5]

DEA Code Number 8512[2]
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Hazard Identification and Classification
2-Phenylacetoacetonitrile is classified as a hazardous substance. It is harmful if swallowed,

inhaled, or in contact with skin.[2][4] It is also known to cause serious eye irritation, skin

irritation, and may lead to respiratory irritation.[2][4] The toxicological properties of this material

have not been fully investigated, warranting cautious handling at all times.[3]

GHS Hazard Classification Summary
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

the following classifications for 2-Phenylacetoacetonitrile:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed[2]

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin[2]

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled[2]

Skin Corrosion/Irritation 2 H315: Causes skin irritation[2]

Serious Eye Damage/Eye

Irritation
2A / 2

H319: Causes serious eye

irritation[2][4]

Specific target organ toxicity

(single exposure)
3

H335: May cause respiratory

irritation[2]

Signal Word:Warning[4]

Pictograms
(Pictograms would be displayed here in a full MSDS, typically the GHS07 exclamation mark)

Physical and Chemical Properties
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Property Value

Physical State Crystalline Solid, Powder[3][6]

Color Off-white to light yellow[1][3]

Melting Point 92-94 °C[1][5][6]

Boiling Point ~284.68 °C (rough estimate)[6]

Solubility
DMF: 30 mg/mlDMSO: 25 mg/mlEthanol: 15

mg/mlLimited solubility in water[6]

Storage Temperature -20°C Freezer[5][6]

Toxicological Data
The toxicity of 2-Phenylacetoacetonitrile is significant, with severe effects possible from

exposure. Poisoning by nitriles can present symptoms similar to those of hydrogen cyanide

poisoning.[8][9] When heated to decomposition, it emits toxic fumes of nitrogen oxides (NOx)

and cyanide (CN⁻).[1]

Route of Exposure Species Value

Intraperitoneal Mouse (mus) LD50: 200 mg/kg[6]

Experimental Protocols: Emergency Procedures
Strict adherence to established protocols is critical when handling 2-Phenylacetoacetonitrile
to mitigate exposure and injury.

First Aid Measures
Immediate medical attention is often required following exposure. Symptoms of poisoning may

be delayed, necessitating medical observation for at least 48 hours after an accident.[4]

General Advice: Treat symptomatically and supportively.[3] Move the victim out of the danger

zone.
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Inhalation:

Remove the individual from the exposure area to fresh air immediately.[3][4]

If breathing is difficult, administer oxygen.[3]

If breathing has stopped, provide artificial respiration.[3][4]

Seek immediate medical attention.[3]

Skin Contact:

Immediately remove all contaminated clothing and shoes.[3]

Flush the affected skin with plenty of soap and water for at least 15 minutes.[3][4]

Seek immediate medical attention.[3]

Eye Contact:

Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids.[3][4]

If irritation persists, consult a doctor.[4]

Ingestion:

Do NOT induce vomiting.[3]

If the person is conscious and alert, rinse their mouth and have them drink 2-4 cupfuls of

water or milk.[3]

Never give anything by mouth to an unconscious person.[3]

Seek immediate medical attention.[3][4]
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Figure 1: First Aid Emergency Workflow
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Figure 2: Accidental Release Logical Workflow
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Figure 3: Personal Protective Equipment Requirements
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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